Cas no 133950-66-0 (3-indoxyl caprylate)
3-indoxyl caprylate structure
Product Name:3-indoxyl caprylate
CAS No:133950-66-0
MF:C16H21NO2
MW:259.3434445858
CID:899860
PubChem ID:14821423
Update Time:2025-04-19
3-indoxyl caprylate Chemical and Physical Properties
Names and Identifiers
-
- 3-indoxyl caprylate
- 3-INDOXYL OCTANOATE
- caprylate d'indoxyle
- Y-CAPRYLATE
- 1H-indol-3-yloctanoate
- SCHEMBL1121806
- 1H-indol-3-yl octanoate
- MFCD04972083
- 133950-66-0
- I-5690
- FD10326
-
- MDL： MFCD04972083
- Inchi： 1S/C16H21NO2/c1-2-3-4-5-6-11-16(18)19-15-12-17-14-10-8-7-9-13(14)15/h7-10,12,17H,2-6,11H2,1H3
- InChI Key： AAJGQCIQSZVTAL-UHFFFAOYSA-N
- SMILES： O(C1=CNC2C=CC=CC1=2)C(CCCCCCC)=O
Computed Properties
- Exact Mass: 259.15700
- Monoisotopic Mass: 259.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 42.1Ų
Experimental Properties
- Density: 1.087±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (7.8E-3 g/L) (25 ºC),
- PSA: 42.09000
- LogP: 4.43380
3-indoxyl caprylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199007113-250mg |
1H-Indol-3-yl octanoate |
133950-66-0 | 97% | 250mg |
$575.52 | 2022-04-03 | |
| Alichem | A199007113-1g |
1H-Indol-3-yl octanoate |
133950-66-0 | 97% | 1g |
$1,399.20 | 2022-04-03 | |
| Chemenu | CM232756-1g |
1H-Indol-3-yl octanoate |
133950-66-0 | 95%+ | 1g |
$1234 | 2021-08-04 | |
| Ambeed | A789770-1g |
1H-Indol-3-yl octanoate |
133950-66-0 | 97% | 1g |
$634.0 | 2024-04-24 | |
| Chemenu | CM232756-1g |
1H-Indol-3-yl octanoate |
133950-66-0 | 95%+ | 1g |
$680 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1533832-1g |
3-Indoxyl caprylate |
133950-66-0 | 98% | 1g |
￥6416.00 | 2024-08-09 | |
| abcr | AB483294-100mg |
3-Indoxyl caprylate; . |
133950-66-0 | 100mg |
€222.60 | 2024-04-19 | ||
| abcr | AB483294-250mg |
3-Indoxyl caprylate; . |
133950-66-0 | 250mg |
€417.40 | 2024-04-19 | ||
| abcr | AB483294-500mg |
3-Indoxyl caprylate; . |
133950-66-0 | 500mg |
€636.40 | 2024-04-19 |
3-indoxyl caprylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:133950-66-0)3-indoxyl caprylate
Order Number:A887992
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:23
Price ($):571.0
Email:sales@amadischem.com
3-indoxyl caprylate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
133950-66-0 (3-indoxyl caprylate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:133950-66-0)3-indoxyl caprylate
Purity:99%
Quantity:1g
Price ($):571.0